Cas no 60772-73-8 (2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 60772-73-8
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• CID: 495615
• Update Time: 2026-04-29

2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine
• 2-(5-tert-butyl-2-chlorophenyl)-[1,3]oxazolo[4,5-b]pyridine

• Inchi： InChI=1S/C16H15ClN2O/c1-16(2,3)10-6-7-12(17)11(9-10)15-19-14-13(20-15)5-4-8-18-14/h4-9H,1-3H3
• InChI Key： WVOSXIAOHUCASJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1)Cl)C2=NC3=C(C=CC=N3)O2

Computed Properties

• Exact Mass: 286.08745
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine

Comprehensive Overview of 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 60772-73-8)

2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 60772-73-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the oxazolopyridine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its tert-butyl and chlorophenyl substituents, which enhance its lipophilicity and binding affinity to biological targets.

In recent years, the demand for heterocyclic compounds like 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The compound's oxazole and pyridine rings contribute to its stability and reactivity, making it a valuable intermediate in synthetic organic chemistry. Its CAS No. 60772-73-8 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the key trends in the study of 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance, researchers are exploring its derivatives as possible antimicrobial agents. Additionally, its structural similarity to known kinase inhibitors has sparked interest in its use for cancer therapy, aligning with the growing focus on precision medicine.

The synthesis of 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine involves multi-step reactions, often starting from 2-amino-3-hydroxypyridine and 5-(tert-butyl)-2-chlorobenzaldehyde. Optimizing these processes is a hot topic in organic chemistry forums, where professionals discuss yield improvement and green chemistry approaches. The compound's tert-butyl group is particularly noteworthy, as it influences both the compound's physical properties and its metabolic stability in biological systems.

From an industrial perspective, 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine is often referenced in patents related to crop protection and pesticide formulation. Its chlorophenyl moiety is associated with pesticidal activity, making it a candidate for developing next-generation agrochemicals. This aligns with the global push for sustainable agriculture and reduced environmental impact, topics frequently searched by professionals in the field.

Analytical characterization of CAS No. 60772-73-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and verifying structural integrity, which are essential for both research and commercial applications. The compound's oxazolopyridine core exhibits distinct spectroscopic signatures, aiding in its identification and quality control.

In conclusion, 2-(5-(tert-Butyl)-2-chlorophenyl)oxazolo[4,5-b]pyridine (CAS No. 60772-73-8) represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of tert-butyl, chlorophenyl, and oxazolopyridine functionalities makes it a subject of ongoing research and innovation. As scientific inquiries into its properties and applications continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.